6-ethyl 3-methyl 2-(4-(tert-butyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[(4-tert-butylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C23H28N2O5S/c1-6-30-22(28)25-12-11-16-17(13-25)31-20(18(16)21(27)29-5)24-19(26)14-7-9-15(10-8-14)23(2,3)4/h7-10H,6,11-13H2,1-5H3,(H,24,26)
• InChI Key: BBSWNIOEVJCTFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C23H28N2O5S
• Molecular Weight: 444.5 g/mol

Description

Organic compounds like the one you mentioned typically consist of carbon atoms connected by covalent bonds and can contain a variety of other elements such as hydrogen, nitrogen, oxygen, and more. The specific compound you mentioned appears to contain functional groups such as ester (carboxylate), amide, and aromatic ring structures.

Synthesis Analysis

The synthesis of complex organic compounds typically involves multiple steps, each introducing new functional groups or building upon the existing molecular structure. Without specific information on the compound , it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of organic compounds is determined by the arrangement of atoms and the connectivity of the molecular framework. The presence of functional groups and their positions within the molecule can greatly influence the compound’s properties and reactivity.

Chemical Reactions Analysis

The chemical reactions involving a specific organic compound depend on its functional groups and the conditions under which the reaction is carried out. Common reactions for compounds with ester and amide groups include hydrolysis, reduction, and reactions with Grignard reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of an organic compound such as melting point, boiling point, solubility, density, and reactivity are influenced by its molecular structure and functional groups.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives of the compound have been explored, emphasizing the development of novel synthetic routes and understanding their structural properties. For example, a study elaborated on the synthesis of 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate from starting materials such as tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur. The resulting Schiff base compounds were characterized using FTIR, 1H and 13C NMR spectroscopic methods, and X-ray crystallographic analysis, revealing significant details about their molecular and crystal structures, including intramolecular hydrogen bonding (Çolak, Karayel, Buldurun, & Turan, 2021).

Molecular and Crystal Structure Analysis

Another research focus has been on understanding the molecular and crystal structure of these compounds. The detailed structural analysis using X-ray crystallography provided insights into the stabilization mechanisms of the molecules, such as intramolecular hydrogen bonds. These studies not only contribute to the fundamental understanding of the chemical behavior of these compounds but also assist in designing molecules with desired properties for specific applications (Çolak, Karayel, Buldurun, & Turan, 2021).

Application in Medicinal Chemistry

The derivatives of the compound have also been investigated for their potential application in medicinal chemistry. Research in this area focuses on the synthesis of novel compounds with specific biological activities, such as anticholinesterase activity, which is crucial for the development of therapeutic agents for diseases like Alzheimer's. Studies on related compounds have shown that modifications in the molecular structure can significantly affect their biological activity, highlighting the importance of detailed synthetic and structural analysis in the development of new drugs (Pietsch, Nieger, & Gütschow, 2007).

Mechanism of Action

The mechanism of action refers to how a compound interacts at the molecular or cellular level, often used in the context of drugs or bioactive compounds. Without specific information, it’s difficult to provide the mechanism of action for the compound you mentioned.